Cas no 19093-37-9 (Benzene,(2-propen-1-ylsulfinyl)-)

• Product Name: Benzene,(2-propen-1-ylsulfinyl)-
• CAS No: 19093-37-9
• Molecular Formula: C₉H₁₀OS
• Molecular Weight: 166.2401
• CID: 188613
• PubChem ID: 87928

Benzene,(2-propen-1-ylsulfinyl)- Properties

Names and Identifiers

• Benzene,(2-propen-1-ylsulfinyl)-
• ALLYL PHENYL SULFOXIDE
• prop-2-enylsulfinylbenzene
• 1-allylsulfinylbenzene
• allyl phenyl sulphoxide
• phenyl 2-propenyl sulfoxide
• rac-allyl phenyl sulfoxide
• Einecs 242-811-4
• Phenyl allyl sulfoxide
• (Allylsulfinyl)benzene
• (allylsulphinyl)benzene
• (2-Propenylsulfinyl)benzene
• Phenyl (2-propenyl) sulfoxide
• ALLYL PHENYL SULFOXIDE, TECH.
• NS00048260
• (S)-(Allylsulfinyl)benzene
• allylsulfinylbenzene
• (prop-2-ene-1-sulfinyl)benzene
• AKOS006273770
• FT-0622009
• Benzene, (2-propen-1-ylsulfinyl)-
• 119182-42-2
• FT-0694218
• 19093-37-9
• SCHEMBL88855
• CHLOROOXOACETICACID4-NITROPHENYLESTER
• FT-0622036
• DTXSID70940681

• InChIKey： RLLJHMBTZSGFAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10OS/c1-2-8-11(10)9-6-4-3-5-7-9/h2-7H,1,8H2
• SMILES： C(S(C1C=CC=CC=1)=O)C=C

Computed Properties

• Exact Mass: 166.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.045236
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3

Experimental Properties

• LogP: 2.84590
• PSA: 36.28000
• Refractive Index: n20/D 1.578
• Boiling Point: 85 °C0.3 mm Hg(lit.)
• Flash Point: 133.2°C
• Density: 1.122 g/mL at 20 °C(lit.)

Benzene,(2-propen-1-ylsulfinyl)- Security Information

• WGK Germany：3
• Safety Instruction： S23; S36/37
• Risk Phrases：R20/21
• Dangerous goods sign：
• Risk Phrases： 20/21

Benzene,(2-propen-1-ylsulfinyl)- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides